prop-2-en-1-yl 2-chloro-5-{5-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzoate

• Molecular Formula: C19H13ClN2O6
• Molecular Weight: 400.8 g/mol
• IUPAC Name: prop-2-enyl 2-chloro-5-[5-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C19H13ClN2O6/c1-2-7-27-18(25)12-8-10(3-5-14(12)20)15-6-4-11(28-15)9-13-16(23)21-19(26)22-17(13)24/h2-6,8-9H,1,7H2,(H2,21,22,23,24,26)
• InChI Key: PZQZLYDWFCOOCT-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C1=C(C=CC(=C1)C2=CC=C(O2)C=C3C(=O)NC(=O)NC3=O)Cl

Description

PROP-2-EN-1-YL 2-CHLORO-5-{5-[(2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE)METHYL]FURAN-2-YL}BENZOATE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of PROP-2-EN-1-YL 2-CHLORO-5-{5-[(2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE)METHYL]FURAN-2-YL}BENZOATE typically involves multiple steps. The synthetic route often starts with the preparation of the furan and benzoate moieties, followed by their coupling under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents and conditions for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

PROP-2-EN-1-YL 2-CHLORO-5-{5-[(2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE)METHYL]FURAN-2-YL}BENZOATE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the synthesis of materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The furan and benzoate moieties can bind to different sites on target molecules, leading to various biological effects. The pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Similar compounds include other benzoate derivatives and furan-containing molecules. What sets PROP-2-EN-1-YL 2-CHLORO-5-{5-[(2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE)METHYL]FURAN-2-YL}BENZOATE apart is its unique combination of functional groups, which provides distinct chemical and biological properties. Some similar compounds include:

• Methyl 1-C-[4-chloro-3-(4-ethoxybenzyl)phenyl]-α-D-glucopyranoside
• 2-Isopropenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane